N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}ethanamine hydrochloride

• IUPAC Name: N-[[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C16H25NO2.ClH/c1-4-17-12-16(9-5-6-10-16)13-7-8-14(18-2)15(11-13)19-3;/h7-8,11,17H,4-6,9-10,12H2,1-3H3;1H
• InChI Key: GYBZHCCFIIEPFL-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1(CCCC1)C2=CC(=C(C=C2)OC)OC.Cl
• Molecular Formula: C16H26ClNO2
• Molecular Weight: 299.83 g/mol

Description

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}ethanamine hydrochloride, commonly known as DMC or Desoxypipradrol, is a psychoactive drug that belongs to the class of psychostimulants. It is a derivative of pipradrol, which is a mild central nervous system stimulant. DMC is known for its ability to enhance cognitive abilities, improve memory retention, and increase alertness.

Scientific Research Applications

DMC has been extensively studied in the field of neuroscience and pharmacology due to its potential therapeutic applications. It has been found to be effective in the treatment of attention deficit hyperactivity disorder (ADHD), narcolepsy, and depression. DMC has also been studied for its potential use as a cognitive enhancer and neuroprotective agent.

Mechanism of Action

DMC acts as a norepinephrine-dopamine reuptake inhibitor (NDRI), which means it blocks the reuptake of these neurotransmitters in the brain. This leads to an increase in their concentration in the synaptic cleft, resulting in enhanced cognitive abilities, improved memory retention, and increased alertness.
Biochemical and Physiological Effects:
DMC has been shown to increase the levels of dopamine and norepinephrine in the brain, which are responsible for its psychostimulant effects. It also increases the release of glutamate, which is a neurotransmitter involved in learning and memory. DMC has been found to increase heart rate, blood pressure, and body temperature, which are common physiological effects of psychostimulants.

Advantages and Limitations for Lab Experiments

DMC has several advantages as a research tool, including its ability to enhance cognitive abilities and improve memory retention. It is also relatively easy to synthesize and has a long shelf life. However, DMC is a controlled substance, which limits its availability for research purposes. It also has potential side effects, such as increased heart rate and blood pressure, which can complicate the interpretation of experimental results.

Future Directions

Future research on DMC could focus on its potential therapeutic applications, such as its use in the treatment of ADHD, narcolepsy, and depression. It could also explore its potential as a cognitive enhancer and neuroprotective agent. Further studies could investigate the long-term effects of DMC on the brain and its potential for addiction and abuse.
Conclusion:
DMC is a psychoactive drug that has been extensively studied in the field of neuroscience and pharmacology. It acts as a norepinephrine-dopamine reuptake inhibitor and has potential therapeutic applications for ADHD, narcolepsy, and depression. DMC also has potential as a cognitive enhancer and neuroprotective agent. Further research is needed to fully understand its mechanisms of action and potential benefits and risks.

Synthesis Methods

The synthesis of DMC involves the reaction of 1-bromo-3,4-dimethoxybenzene with cyclopentylmagnesium bromide, followed by the reaction of the resulting product with benzyl chloroformate. The final step involves the reduction of the benzyl ester with lithium aluminum hydride to obtain DMC in its hydrochloride form.